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Compound of Interest

Compound Name: cis-3-Methyl-2-pentene

Cat. No.: B1583948 Get Quote

An In-Depth Technical Guide to the Physicochemical Properties of cis-3-Methyl-2-pentene

Executive Summary
cis-3-Methyl-2-pentene, a six-carbon acyclic alkene, serves as a fundamental building block

and reference compound in various sectors of chemical research and industry. Its specific

stereochemistry and physicochemical properties dictate its reactivity, utility, and handling

requirements. This technical guide provides a comprehensive overview of cis-3-Methyl-2-
pentene, focusing on its molecular weight and associated properties. It is intended for

researchers, chemists, and drug development professionals who require precise data for

experimental design, process development, and safety assessments. We will delve into its

chemical identity, core physical constants, analytical characterization methods, and critical

safety protocols, grounding all claims in authoritative data.

Chemical Identity and Molecular Structure
The unambiguous identification of a chemical entity is the foundation of all scientific work. cis-
3-Methyl-2-pentene is systematically named according to IUPAC nomenclature, which defines

its structure and the spatial arrangement of its substituents around the carbon-carbon double

bond.

IUPAC Name: (2Z)-3-Methylpent-2-ene

Synonyms: (Z)-3-Methyl-2-pentene, cis-3-Methylpent-2-ene[1]

CAS Number: 922-62-3[1][2][3]
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Molecular Formula: C₆H₁₂[1][2][3][4][5][6]

The designation "cis" or "(Z)" indicates that the higher-priority substituent groups on each

carbon of the double bond are on the same side. For 3-methyl-2-pentene, this means the

methyl group on C2 and the ethyl group on C3 are on the same side of the double bond's

plane.
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Sample Preparation

Instrumental Analysis

Data Interpretation

cis-3-Methyl-2-pentene

Dilute Sample

Hexane Solvent

GC Injector

Separation on
GC Column

MS Ionization
& Detection

Purity from
Chromatogram

Identity from
Mass Spectrum

Verified Report:
Identity & Purity

Handling Protocol
Assess Risks:

- Flammable Liquid
- Aspiration Hazard

Select PPE:
- Goggles
- Gloves

- Lab Coat

Use Controls:
- Fume Hood

- Ground Equipment

Store Safely:
- Flammables Cabinet
- Away from Oxidizers

Procedure Complete
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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